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Compound of Interest

Compound Name: 1,11-Dibromoundecane

Cat. No.: B097371

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,11-Dibromoundecane, tailored for researchers, scientists, and professionals in
drug development.

Core Properties of 1,11-Dibromoundecane

1,11-Dibromoundecane is a halogenated alkane characterized by an eleven-carbon chain
with bromine atoms attached to the terminal carbons.[1] Its linear structure and the presence of
two bromine atoms make it a versatile reagent in organic synthesis.[1] It is often used in the
preparation of thermotropic main-chain polyethers and in the formation of self-assembled
monolayers.[2][3] Typically, it appears as a colorless to pale yellow liquid at room temperature.

[1]

Quantitative Data Summary

The fundamental quantitative data for 1,11-Dibromoundecane are summarized in the table
below for easy reference and comparison.
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Parameter Value Source
Molecular Formula C11H22Br2 [11[4115]
Linear Formula Br(CHz2)11Br [3][6]
Molecular Weight 314.10 g/mol [41[6]
CAS Number 16696-65-4 [4][5][6]
Density 1.335 g/mL at 25 °C [3][6]
Boiling Point 190-192 °C at 18 mmHg [31[6]
Melting Point -10.6 °C [31[6]
Refractive Index n20/D 1.491 [3][6]

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 1,11-Dibromoundecane.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://cymitquimica.com/cas/16696-65-4/
https://pubchem.ncbi.nlm.nih.gov/compound/1_11-Dibromoundecane
https://webbook.nist.gov/cgi/inchi?ID=C16696654&Units=SI
https://www.sigmaaldrich.com/KR/en/product/aldrich/232467
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://pubchem.ncbi.nlm.nih.gov/compound/1_11-Dibromoundecane
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://pubchem.ncbi.nlm.nih.gov/compound/1_11-Dibromoundecane
https://webbook.nist.gov/cgi/inchi?ID=C16696654&Units=SI
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://www.sigmaaldrich.com/KR/en/product/aldrich/232467
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://www.sigmaaldrich.com/KR/en/product/aldrich/232467
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://www.sigmaaldrich.com/KR/en/product/aldrich/232467
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://www.sigmaaldrich.com/KR/en/product/aldrich/232467
https://www.sigmaaldrich.com/US/en/product/aldrich/232467
https://www.benchchem.com/product/b097371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

1,11-Dibromoundecane

Molecular Formula
C11H22Br2

orresponds to

Molecular Weight
314.10 g/mol

Click to download full resolution via product page

Core properties of 1,11-Dibromoundecane.

Experimental Protocols

This guide focuses on the fundamental physicochemical properties of 1,11-
Dibromoundecane. Detailed experimental protocols for its synthesis, purification, or specific
applications, such as its use in the preparation of polyethers or self-assembled monolayers,
can be found in the cited literature.[2][3]

Synonyms

For comprehensive literature and database searches, the following synonyms for 1,11-
Dibromoundecane may be useful:

¢ Undecamethylene dibromide[2][4][5]
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e Undecane, 1,11-dibromo-[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1,11-
Dibromoundecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097371#1-11-dibromoundecane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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